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Compound of Interest

Compound Name: 2-Ethyl-5-isopropylpyrazine

Cat. No.: B15246456 Get Quote

Disclaimer: Specific toxicological data for 2-Ethyl-5-isopropylpyrazine is limited in publicly

available literature. Therefore, this guide leverages data from structurally similar pyrazine

derivatives to provide a comprehensive overview of the potential toxicological profile. The use

of surrogate data is clearly indicated throughout this document.

Introduction
2-Ethyl-5-isopropylpyrazine is a heterocyclic aromatic compound belonging to the pyrazine

family. These compounds are widely found in nature and are significant contributors to the

aroma and flavor of many cooked and roasted foods. In the flavor and fragrance industry,

alkylpyrazines are used to impart nutty, roasted, and earthy notes to a variety of products.

Given their presence in the human diet and their use as food additives, a thorough

understanding of their toxicological profile is essential for ensuring consumer safety. This

technical guide provides a detailed summary of the available toxicological data for 2-Ethyl-5-
isopropylpyrazine and its structural analogs, outlines relevant experimental protocols, and

visualizes key metabolic and experimental pathways.

Quantitative Toxicological Data
The following tables summarize the available quantitative toxicity data for pyrazine derivatives

that are structurally related to 2-Ethyl-5-isopropylpyrazine.

Table 1: Acute Oral Toxicity Data for Surrogate Pyrazine Derivatives
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Chemical
Name

CAS Number Species
LD50 (mg/kg
bw)

Reference

2-Ethyl-3,(5 or

6)-

dimethylpyrazine

27043-05-6 Rat 460 [1]

2-Ethyl-5-

methylpyrazine /

2-Ethyl-6-

methylpyrazine

(mixture)

13360-64-0 /

13925-03-6
Rat 900

Table 2: Subchronic Oral Toxicity Data for a Surrogate Pyrazine Derivative

Chemical
Name

CAS
Number

Species
Study
Duration

NOAEL
(mg/kg
bw/day)

Key
Findings
at Higher
Doses

Referenc
e

2-Ethyl-3,

(5 or 6)-

dimethylpyr

azine

27043-05-

6
Rat 90-day

12.5 (male

& female)

Not

specified
[1]

2-Ethyl-3,

(5 or 6)-

dimethylpyr

azine

27043-05-

6
Rat 90-day

17 (male),

18 (female)

Not

specified
[1]

Metabolism and Toxicokinetics
Direct metabolic studies on 2-Ethyl-5-isopropylpyrazine are not available. However, the

metabolism of pyrazine derivatives has been evaluated as a class. The primary metabolic

pathways are anticipated to involve oxidation of the alkyl side chains and hydroxylation of the

pyrazine ring, followed by conjugation and excretion.[2]
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For 2-Ethyl-5-isopropylpyrazine, the ethyl and isopropyl groups would be susceptible to

oxidation, potentially leading to the formation of corresponding alcohols, ketones, and

carboxylic acids. The pyrazine ring itself can also be hydroxylated. These polar metabolites are

then expected to be conjugated, for instance with glucuronic acid or sulfate, to facilitate their

elimination from the body, primarily through urine.
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Predicted Metabolic Pathway of 2-Ethyl-5-isopropylpyrazine

2-Ethyl-5-isopropylpyrazine Phase I Metabolism
(Oxidation)

Side-Chain Oxidation
(Ethyl and Isopropyl groups)

Ring Hydroxylation

Oxidized Metabolites
(e.g., alcohols, carboxylic acids)

Hydroxylated Metabolites

Phase II Metabolism
(Conjugation)

Conjugated Metabolites
(e.g., Glucuronides, Sulfates)

Excretion
(Urine)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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